Cas no 1421477-73-7 (3-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-1-(2,3-dimethoxyphenyl)urea)

• Product Name: 3-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-1-(2,3-dimethoxyphenyl)urea
• CAS No: 1421477-73-7
• MF: C₁₉H₂₂N₂O₅
• MW: 358.388385295868
• CID: 6136322
• PubChem ID: 71803526
• Update Time: 2025-05-20

3-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-1-(2,3-dimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-1-(2,3-dimethoxyphenyl)urea
• F6414-0485
• AKOS024555561
• 3-[2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)-2-HYDROXYETHYL]-1-(2,3-DIMETHOXYPHENYL)UREA
• 1-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-3-(2,3-dimethoxyphenyl)urea
• VU0548146-1
• 1-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2,3-dimethoxyphenyl)urea
• 1421477-73-7

• Inchi： 1S/C19H22N2O5/c1-24-17-5-3-4-14(18(17)25-2)21-19(23)20-11-15(22)12-6-7-16-13(10-12)8-9-26-16/h3-7,10,15,22H,8-9,11H2,1-2H3,(H2,20,21,23)
• InChI Key： CHDNMHGDQNCYTK-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC1=2)C(CNC(NC1C=CC=C(C=1OC)OC)=O)O

Computed Properties

• Exact Mass: 358.15287181g/mol
• Monoisotopic Mass: 358.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-1-(2,3-dimethoxyphenyl)urea

Introduction to 3-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-1-(2,3-dimethoxyphenyl)urea (CAS No. 1421477-73-7)

3-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-1-(2,3-dimethoxyphenyl)urea, with the CAS number 1421477-73-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofuran moiety and a urea linkage. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzofuran ring is a key pharmacophore in many bioactive molecules, often associated with various biological activities such as anti-inflammatory, antiviral, and anticancer properties. The presence of this ring in 3-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-1-(2,3-dimethoxyphenyl)urea suggests that it may exhibit similar biological activities. Additionally, the urea linkage is a versatile functional group that can enhance the solubility and bioavailability of the compound, making it an attractive candidate for drug development.

Recent studies have explored the potential of 3-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-1-(2,3-dimethoxyphenyl)urea in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-1-(2,3-dimethoxyphenyl)urea has also been investigated for its potential anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in xenograft models. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

The pharmacokinetic profile of 3-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-1-(2,3-dimethoxyphenyl)urea has also been studied extensively. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a potential drug candidate. These properties make it suitable for further development into a therapeutic agent.

Safety and toxicity studies are crucial for any compound entering clinical trials. Preliminary toxicity studies have shown that 3-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-1-(2,3-dimethoxyphenyl)urea has a low toxicity profile at therapeutic doses. However, more comprehensive studies are needed to fully evaluate its safety in humans.

The synthesis of 3-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-1-(2,3-dimethoxyphenyl)urea has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving the formation of the benzofuran ring and the introduction of the urea linkage. These synthetic methods provide a robust foundation for large-scale production if this compound progresses to clinical trials.

In conclusion, 3-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-1-(2,3-dimethoxyphenyl)urea (CAS No. 1421477-73-7) is a promising compound with potential applications in anti-inflammatory and anticancer therapies. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.